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Compound of Interest

1,2-Didecanoyl-3-stearoyl-rac-
Compound Name:
glycerol

cat. No.: B3026137

This technical guide provides a detailed overview of the triglyceride (TG) TG(10:0/10:0/18:0), a
specific triacylglycerol of interest in various research and development fields. This document is
intended for researchers, scientists, and professionals in drug development, offering concise
information on its chemical properties and structure.

Introduction to Triglycerides

Triglycerides, also known as triacylglycerols (TAGS), are esters derived from a glycerol
backbone and three fatty acids.[1][2] They are the primary constituents of animal fats and
vegetable oils.[1] The specific properties of a triglyceride are determined by the nature of the
fatty acids attached to the glycerol molecule, including their chain length and degree of
saturation.[1][3]

TG(10:0/10:0/18:0): Molecular Profile

TG(10:0/10:0/18:0) is a mixed-acid triglyceride containing two molecules of capric acid (a
saturated fatty acid with 10 carbon atoms, denoted as 10:0) and one molecule of stearic acid (a
saturated fatty acid with 18 carbon atoms, denoted as 18:0) esterified to a glycerol backbone.

[4]

The key molecular data for TG(10:0/10:0/18:0) are summarized in the table below for easy
reference.
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Property Value

Molecular Formula C41H7806

Average Molecular Weight 667.069 g/mol

Monoisotopic Molecular Weight 666.579840232 g/mol

IUPAC Name (2S)-2,3-bis(decanoyloxy)propyl octadecanoate

1,2-Didecanoyl-3-stearoyl-rac-glycerol, 1,2-
Synonyms ] )
Caprin-3-stearin

Data sourced from the Human Metabolome Database and other chemical suppliers.[4][5]

Molecular Structure and Composition

The structure of TG(10:0/10:0/18:0) consists of a central glycerol molecule linked to three fatty
acyl chains via ester bonds. Specifically, it has two decanoyl chains (from capric acid) and one

octadecanoyl chain (from stearic acid).

Molecular Composition of TG(10:0/10:0/18:0)

Glycerol Backbone

Fatty Acid Chains

Stearic Acid (18:0)

TG(10:0/10:0/18:0)

Decanoic Acid (10:0)

Decanoic Acid (10:0)
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Molecular components of TG(10:0/10:0/18:0).

Experimental Protocols

Detailed experimental protocols for the characterization of triglycerides like TG(10:0/10:0/18:0)
typically involve techniques such as High-Performance Liquid Chromatography (HPLC)
coupled with Mass Spectrometry (MS).

o Sample Preparation: Butterfat or other lipid-containing samples are extracted using a solvent
system like chloroform/methanol. The lipid extract is then dried and reconstituted in an
appropriate solvent for injection.

o Chromatographic Separation: A normal-phase HPLC column is used to separate the different
classes of triglycerides. The mobile phase gradient typically involves a mixture of nonpolar
and polar solvents.

o Mass Spectrometric Detection: An electrospray ionization (ESI) source is used to ionize the
triglyceride molecules. Tandem mass spectrometry (MS/MS) is then employed to fragment
the parent ions, and the resulting fragmentation patterns are used to identify the specific fatty
acid composition and their positions on the glycerol backbone.

This is a generalized protocol; specific parameters would need to be optimized for the
instrument and sample matrix.

Signaling Pathways and Logical Relationships

The metabolism of triglycerides involves several key pathways. The diagram below illustrates a
simplified workflow of triglyceride metabolism.
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Simplified Triglyceride Metabolism Workflow
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Overview of dietary triglyceride digestion and absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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